4-{[(1Z)-4,4,7,8-tetramethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-1-ylidene]amino}benzenesulfonamide

Specification

• Molecular Formula: C20H21N3O2S3
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 4-[(4,4,7,8-tetramethyl-5H-dithiolo[3,4-c]quinolin-1-ylidene)amino]benzenesulfonamide
• Standard InChI: InChI=1S/C20H21N3O2S3/c1-11-9-15-16(10-12(11)2)23-20(3,4)18-17(15)19(27-26-18)22-13-5-7-14(8-6-13)28(21,24)25/h5-10,23H,1-4H3,(H2,21,24,25)
• Standard InChI Key: QRFDLGRLGWKKPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(C3=C2C(=NC4=CC=C(C=C4)S(=O)(=O)N)SS3)(C)C

Introduction

The compound 4-{[(1Z)-4,4,7,8-tetramethyl-4,5-dihydro-1H-dithiolo[3,4-c]quinolin-1-ylidene]amino}benzenesulfonamide is a complex organic molecule that belongs to the class of sulfonamides. It is characterized by its unique structure, which includes a dithioloquinoline core linked to a benzenesulfonamide moiety. This article aims to provide an in-depth analysis of this compound, focusing on its chemical properties, potential applications, and available research findings.

Synthesis and Reactivity

The synthesis of this compound likely involves the reaction of a dithioloquinoline derivative with benzenesulfonamide. The specific conditions and reagents used would depend on the desired stereochemistry and the stability of the intermediates. The compound's reactivity is influenced by the presence of sulfur atoms in the dithioloquinoline ring and the amide linkage in the benzenesulfonamide part.

Biological Activity

Sulfonamides are known for their antimicrobial properties, acting as competitive inhibitors of dihydropteroate synthase in bacteria. The incorporation of a dithioloquinoline moiety could potentially enhance or modify this activity, offering new avenues for drug development.

Chemical Stability and Handling

Information on the chemical stability and handling of 4-{[(1Z)-4,4,7,8-tetramethyl-4,5-dihydro-1H-dithiolo[3,4-c]quinolin-1-ylidene]amino}benzenesulfonamide is limited. Generally, compounds with similar structures are sensitive to light and moisture, requiring careful storage conditions.

Spectroscopic Analysis

Spectroscopic methods such as NMR and IR spectroscopy would be essential for characterizing the compound's structure and purity. The presence of sulfur and nitrogen atoms would provide distinct signals in these analyses.

Table 1: Comparison of Related Compounds

Compound	Molecular Weight (g/mol)	Potential Applications
4,4,7,8-tetramethyl-5-(4-morpholinylacetyl)-4,5-dihydro-1H-dithiolo[3,4-c]quinoline-1-thione	420.6	Pharmaceutical, Materials Science
2,2,5,5-Tetramethyl-4-(4-methylphenyl)-2,5-dihydro-1H-imidazol-1-ol 3-oxide	248.32	Chemical Synthesis, Research
1,3,5,7-Tetramethyl-8-phenyl-4,4-difluoroboradiazaindacene	Not Applicable	Fluorescent Dyes

Table 2: Spectroscopic Analysis Techniques

Technique	Application
NMR Spectroscopy	Structural Elucidation
IR Spectroscopy	Functional Group Identification
UV-Vis Spectroscopy	Electronic Properties